(Z)-2-Methyl-3-(4-methylcyclohexyl)prop-2-enoic acid
Description
(Z)-2-Methyl-3-(4-methylcyclohexyl)prop-2-enoic acid, also known as MPA, is a synthetic compound widely used in scientific research. It belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and exhibits potent anti-inflammatory and analgesic effects. MPA has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.
Scientific Research Applications
Pharmaceutical Development
(Z)-2-Methyl-3-(4-methylcyclohexyl)prop-2-enoic acid: is being explored for its potential in developing new pharmaceutical compounds. Its unique structure allows it to act as a precursor in the synthesis of various bioactive molecules. Researchers are particularly interested in its potential to create new anti-inflammatory and analgesic drugs due to its structural similarity to known therapeutic agents .
Organic Synthesis
This compound is valuable in organic synthesis, serving as a building block for more complex molecules. Its double bond and functional groups make it a versatile intermediate in the synthesis of polymers, agrochemicals, and other organic compounds. The ability to modify its structure through various chemical reactions makes it a key component in synthetic chemistry .
Material Science
In material science, (Z)-2-Methyl-3-(4-methylcyclohexyl)prop-2-enoic acid is used in the development of new materials with unique properties. Its incorporation into polymer matrices can enhance the mechanical strength, thermal stability, and chemical resistance of the resulting materials. This makes it useful in creating advanced composites and coatings .
Catalysis Research
The compound is also studied for its role in catalysis. Its structure can be tailored to create catalysts that are more efficient and selective in various chemical reactions. This has significant implications for industrial processes, where improved catalysts can lead to more sustainable and cost-effective production methods .
properties
IUPAC Name |
(Z)-2-methyl-3-(4-methylcyclohexyl)prop-2-enoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18O2/c1-8-3-5-10(6-4-8)7-9(2)11(12)13/h7-8,10H,3-6H2,1-2H3,(H,12,13)/b9-7- |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSSJKFVCHRSVEI-CLFYSBASSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)C=C(C)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1CCC(CC1)/C=C(/C)\C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-2-Methyl-3-(4-methylcyclohexyl)prop-2-enoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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